o-Toluic acid
o-Toluic acid
O-toluic acid appears as pale yellow crystals or off-white flaky solid. (NTP, 1992)
O-toluic acid is a methylbenzoic acid that is benzoic acid substituted by a methyl group at position 2. It has a role as a xenobiotic metabolite. It is a conjugate acid of an o-toluate.
O-Toluic acid is a natural product found in Arabidopsis thaliana, Homo sapiens, and Nicotiana tabacum with data available.
O-toluic acid is a methylbenzoic acid that is benzoic acid substituted by a methyl group at position 2. It has a role as a xenobiotic metabolite. It is a conjugate acid of an o-toluate.
O-Toluic acid is a natural product found in Arabidopsis thaliana, Homo sapiens, and Nicotiana tabacum with data available.
Brand Name:
Vulcanchem
CAS No.:
118-90-1
VCID:
VC21115150
InChI:
InChI=1S/C8H8O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H,9,10)
SMILES:
CC1=CC=CC=C1C(=O)O
Molecular Formula:
C8H8O2
Molecular Weight:
136.15 g/mol
o-Toluic acid
CAS No.: 118-90-1
Cat. No.: VC21115150
Molecular Formula: C8H8O2
Molecular Weight: 136.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | O-toluic acid appears as pale yellow crystals or off-white flaky solid. (NTP, 1992) O-toluic acid is a methylbenzoic acid that is benzoic acid substituted by a methyl group at position 2. It has a role as a xenobiotic metabolite. It is a conjugate acid of an o-toluate. O-Toluic acid is a natural product found in Arabidopsis thaliana, Homo sapiens, and Nicotiana tabacum with data available. |
|---|---|
| CAS No. | 118-90-1 |
| Molecular Formula | C8H8O2 |
| Molecular Weight | 136.15 g/mol |
| IUPAC Name | 2-methylbenzoic acid |
| Standard InChI | InChI=1S/C8H8O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H,9,10) |
| Standard InChI Key | ZWLPBLYKEWSWPD-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1C(=O)O |
| Canonical SMILES | CC1=CC=CC=C1C(=O)O |
| Boiling Point | 496 to 498 °F at 760 mmHg (NTP, 1992) |
| Melting Point | 225 to 226 °F (NTP, 1992) 103.7 °C |
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